molecular formula C10H9F3O3 B8559666 2-(3-Trifluoromethoxy-phenyl)-propionic acid

2-(3-Trifluoromethoxy-phenyl)-propionic acid

Cat. No.: B8559666
M. Wt: 234.17 g/mol
InChI Key: WWRUKRVCWXDJHW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Trifluoromethoxy-phenyl)-propionic acid is a useful research compound. Its molecular formula is C10H9F3O3 and its molecular weight is 234.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H9F3O3

Molecular Weight

234.17 g/mol

IUPAC Name

2-[3-(trifluoromethoxy)phenyl]propanoic acid

InChI

InChI=1S/C10H9F3O3/c1-6(9(14)15)7-3-2-4-8(5-7)16-10(11,12)13/h2-6H,1H3,(H,14,15)

InChI Key

WWRUKRVCWXDJHW-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC(=CC=C1)OC(F)(F)F)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of diisopropylamine (3.1 ml) in tetrahydrofuran (30 ml) was cooled to 0° C. before dropwise addition of 1.6M nBuLi in hexane (13.5 ml) and then stirred for 15 minutes and cooled to −70° C. 3-(trifluoromethoxy)-phenylacetic acid (2 g) was dissolved in tetrahydrofuran (20 ml) and added dropwise to the reaction mixture which was then allowed to warm to 0° C., stirred for 30 minutes and then cooled back to −70° C. Methyl iodide (0.9 ml) was then added slowly and the solution stirred for further 1.5 hours at −70° C. Water was added the solution washed with diethyl ether, the aqueous phase was acidified by addition of 25% aqueous HCl and then extracted twice with diethyl ether, dried over Mg2SO4, filtered and concentrated. The residue was purified by flash column chromatography (SiO2; hexane/EtOAc 3:1) to afford 2-(3-trifluoromethoxy-phenyl)-propionic acid (1.5 g) as a light yellow oil. MS (ISP): 232.9 ([M−H]+)).
Quantity
3.1 mL
Type
reactant
Reaction Step One
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0 (± 1) mol
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reactant
Reaction Step One
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30 mL
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solvent
Reaction Step One
Quantity
13.5 mL
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solvent
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two
Quantity
0.9 mL
Type
reactant
Reaction Step Three
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Quantity
0 (± 1) mol
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solvent
Reaction Step Four

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